Cas no 2228166-27-4 (2-(3-hydroxy-4-nitrophenyl)cyclopropane-1-carboxylic acid)

• Product Name: 2-(3-hydroxy-4-nitrophenyl)cyclopropane-1-carboxylic acid
• CAS No: 2228166-27-4
• MF: C₁₀H₉NO₅
• MW: 223.182163000107
• CID: 6596035
• PubChem ID: 165619377
• Update Time: 2025-06-08

2-(3-hydroxy-4-nitrophenyl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-hydroxy-4-nitrophenyl)cyclopropane-1-carboxylic acid
• 2228166-27-4
• EN300-1857779

• Inchi： 1S/C10H9NO5/c12-9-3-5(1-2-8(9)11(15)16)6-4-7(6)10(13)14/h1-3,6-7,12H,4H2,(H,13,14)
• InChI Key： RAOOQIAXACBTQG-UHFFFAOYSA-N
• SMILES： OC(C1CC1C1C=CC(=C(C=1)O)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 223.04807239g/mol
• Monoisotopic Mass: 223.04807239g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 103Ų

Additional information on 2-(3-hydroxy-4-nitrophenyl)cyclopropane-1-carboxylic acid

2-(3-hydroxy-4-nitrophenyl)cyclopropane-1-carboxylic acid (CAS No. 2228166-27-4): An Overview

2-(3-hydroxy-4-nitrophenyl)cyclopropane-1-carboxylic acid (CAS No. 2228166-27-4) is a novel organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique cyclopropane ring and substituted phenyl group, exhibits a range of interesting properties that make it a valuable candidate for various applications, particularly in the development of new therapeutic agents.

The molecular structure of 2-(3-hydroxy-4-nitrophenyl)cyclopropane-1-carboxylic acid is composed of a cyclopropane ring attached to a phenyl group, which is further substituted with a hydroxyl and a nitro group. The presence of these functional groups imparts specific chemical and biological properties to the molecule, making it an intriguing subject for detailed investigation.

Recent studies have focused on the potential biological activities of 2-(3-hydroxy-4-nitrophenyl)cyclopropane-1-carboxylic acid. One notable area of research is its anti-inflammatory properties. In vitro assays have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its potential as an anti-inflammatory agent. These findings are particularly relevant in the context of chronic inflammatory diseases, where traditional treatments often fall short.

In addition to its anti-inflammatory effects, 2-(3-hydroxy-4-nitrophenyl)cyclopropane-1-carboxylic acid has also shown promise in antioxidant studies. The hydroxyl and nitro groups contribute to the molecule's ability to scavenge free radicals, which are known to cause oxidative stress and cellular damage. This property makes it a potential candidate for the prevention and treatment of oxidative stress-related conditions, such as neurodegenerative diseases and cardiovascular disorders.

The pharmacokinetic profile of 2-(3-hydroxy-4-nitrophenyl)cyclopropane-1-carboxylic acid has been another focus of recent research. Studies have indicated that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. Its high bioavailability and low toxicity profile make it an attractive option for further preclinical and clinical development.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-(3-hydroxy-4-nitrophenyl)cyclopropane-1-carboxylic acid in human subjects. Preliminary results from phase I trials have shown that the compound is well-tolerated at various dose levels, with no significant adverse effects reported. These findings are encouraging and pave the way for more advanced clinical trials to assess its therapeutic potential.

The synthesis of 2-(3-hydroxy-4-nitrophenyl)cyclopropane-1-carboxylic acid has been optimized using modern synthetic techniques, ensuring high yields and purity. The process involves several steps, including the formation of the cyclopropane ring and the introduction of the substituted phenyl group. The use of environmentally friendly solvents and catalysts has also been explored to enhance the sustainability of the synthesis process.

In conclusion, 2-(3-hydroxy-4-nitrophenyl)cyclopropane-1-carboxylic acid (CAS No. 2228166-27-4) represents a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique molecular structure, coupled with its anti-inflammatory and antioxidant properties, makes it a valuable candidate for further investigation and development. As research in this area continues to advance, it is likely that new insights into the therapeutic potential of this compound will emerge, potentially leading to novel treatments for various diseases.